Cas no 874290-89-8 (3-Cyanopyridine-4-boronicacid)

3-Cyanopyridine-4-boronicacid structure
3-Cyanopyridine-4-boronicacid structure
Product Name:3-Cyanopyridine-4-boronicacid
CAS No:874290-89-8
MF:C6H5BN2O2
MW:147.927100896835
MDL:MFCD09037480
CID:69200
PubChem ID:44755175
Update Time:2024-10-26

3-Cyanopyridine-4-boronicacid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyanopyridine-4-boronic acid
    • (3-Cyanopyridin-4-yl)boronic acid
    • 3-CYANOPYRIDIN-4-YLBORONIC ACID
    • 3-cyano-4-pyridylboronic acid
    • Boronic acid,B-(3-cyano-4-pyridinyl)
    • B-(3-Cyano-4-pyridinyl)boronic acid (ACI)
    • Boronic acid, (3-cyano-4-pyridinyl)- (9CI)
    • EN300-814005
    • AKOS022177400
    • SY021524
    • 3-Cyanopyridine-4-boronicacid
    • (3-Cyanopyridin-4-yl)boronicacid
    • CS-0174451
    • DB-010574
    • DTXSID40660622
    • 3-Cyano-4-pyridineboronic Acid
    • Boronic acid, (3-cyano-4-pyridinyl)-
    • 3-cyanopyridine-4-boronic acid, AldrichCPR
    • AB49468
    • AS-55552
    • CHEMBL3236587
    • F16151
    • 874290-89-8
    • MFCD09037480
    • SCHEMBL4359777
    • MDL： MFCD09037480
    • Inchi： 1S/C6H5BN2O2/c8-3-5-4-9-2-1-6(5)7(10)11/h1-2,4,10-11H
    • InChI Key： BIFLCXDWWOPWRD-UHFFFAOYSA-N
    • SMILES： N#CC1C(B(O)O)=CC=NC=1

Computed Properties

  • Exact Mass: 148.04400
  • Monoisotopic Mass: 148.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.1A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: 407.9℃ at 760 mmHg
  • Flash Point: No data available
  • Refractive Index: 1.561
  • PSA: 77.14000
  • LogP: -1.36692
  • Vapor Pressure: No data available

3-Cyanopyridine-4-boronicacid Security Information

3-Cyanopyridine-4-boronicacid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyanopyridine-4-boronicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM137457-100mg
(3-Cyanopyridin-4-yl)boronic acid
 874290-89-8 95+%
100mg
 $140 2021-08-05
Chemenu
CM137457-250mg
(3-Cyanopyridin-4-yl)boronic acid
 874290-89-8 95+%
250mg
 $215 2021-08-05
Chemenu
CM137457-1g
(3-Cyanopyridin-4-yl)boronic acid
 874290-89-8 95+%
1g
 $539 2021-08-05
Alichem
A029181608-250mg
(3-Cyanopyridin-4-yl)boronic acid
 874290-89-8 95%
250mg
 $215.60 2023-08-31
Alichem
A029181608-1g
(3-Cyanopyridin-4-yl)boronic acid
 874290-89-8 95%
1g
 $539.00 2023-08-31
TRC
C273340-10mg
3-Cyanopyridine-4-boronicacid
 874290-89-8
10mg
 $ 135.00 2022-06-01
TRC
C273340-25mg
3-Cyanopyridine-4-boronicacid
 874290-89-8
25mg
 $ 280.00 2022-06-01
TRC
C273340-50mg
3-Cyanopyridine-4-boronicacid
 874290-89-8
50mg
 $ 445.00 2022-06-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C856288-250mg
3-CYANOPYRIDINE-4-BORONIC ACID
 874290-89-8 97%
250mg
 ￥4,180.00 2022-01-11
Chemenu
CM137457-100mg
(3-Cyanopyridin-4-yl)boronic acid
 874290-89-8 95+%
100mg
 $140 2022-08-31

3-Cyanopyridine-4-boronicacid Production Method

Production Method 1

100-54-9 100-54-9
874290-89-8 874290-89-8
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran ;  0.5 h, -80 °C
1.2 Reagents: Triisopropyl borate ;  0.5 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, rt
Reference
Synthesis of ortho-cyanopyridylboronic acids and esters toward cyano-functionalized bipyridines
Cailly, Thomas; et al, Synlett, 2006, (1), 53-56

3-Cyanopyridine-4-boronicacid Raw materials

3-Cyanopyridine-4-boronicacid Preparation Products

3-Cyanopyridine-4-boronicacid Related Literature

Related Categories

874290-89-8 (3-Cyanopyridine-4-boronicacid) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD